Cas no 1076196-97-8 (Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy-)

• Product Name: Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy-
• CAS No: 1076196-97-8
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 5525038
• Update Time: 2025-06-16

Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy-
• 5-((Tert-butoxycarbonyl)amino)-2,4-dimethoxybenzoic acid

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(18)15-9-6-8(12(16)17)10(19-4)7-11(9)20-5/h6-7H,1-5H3,(H,15,18)(H,16,17)
• InChI Key： BPGFLVCLNXDUQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(OC(C)(C)C)=O)=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy-

Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8): A Comprehensive Overview

Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8), is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, plays a pivotal role in the development of novel therapeutic agents and biochemical research applications. The presence of multiple functional groups, including benzoic acid derivatives and amide functionalities, makes it a versatile intermediate in synthetic chemistry.

The 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy moiety is particularly noteworthy due to its potential biological activity. This structural feature suggests a high degree of reactivity and adaptability in drug design, enabling the compound to serve as a precursor for various pharmacologically active molecules. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in the synthesis of targeted therapies.

In the context of modern pharmaceutical research, Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8) has been explored for its potential applications in the development of antimicrobial and anti-inflammatory agents. The dimethoxy substituents on the benzene ring contribute to its lipophilicity and solubility characteristics, which are critical factors in drug formulation and bioavailability. These properties make it an attractive candidate for further investigation in drug discovery pipelines.

Recent studies have demonstrated the compound's utility in the synthesis of protease inhibitors, which are essential in treating various inflammatory and infectious diseases. The amide bond within its structure provides a scaffold for modifications that can enhance binding affinity to biological targets. This has led to interest in exploring its derivatives as potential leads for new therapeutic interventions.

The benzoyl group and ester functionalities present in Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8) also contribute to its reactivity and synthetic versatility. These groups can be selectively modified or cleaved to yield a variety of pharmacophores, making it a valuable building block in organic synthesis. Researchers have leveraged these properties to develop novel compounds with enhanced pharmacokinetic profiles.

From a biochemical perspective, this compound exhibits interesting interactions with cellular pathways involved in inflammation and immune response. The dimethoxy and amino groups have been shown to modulate enzyme activity and receptor binding, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune disorders. Ongoing research aims to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level.

The synthesis of Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8) involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methods. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group interconversions have been employed to construct its complex framework efficiently. These synthetic strategies not only showcase the capabilities of current chemical methodologies but also provide insights into optimizing reaction conditions for industrial-scale production.

The pharmaceutical industry continues to recognize the value of specialized intermediates like Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy-. As drug development becomes increasingly targeted and personalized, compounds with well-defined structures and predictable biological activities are indispensable tools for medicinal chemists. The unique combination of functional groups in this molecule positions it as a promising candidate for future drug candidates.

In conclusion, Benzoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4-dimethoxy- (CAS No. 1076196-97-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile intermediate with broad applications in drug discovery and biochemical research. As scientific understanding evolves and new methodologies emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutic agents.